1-(1H-imidazol-1-yl)-1-[3-[(tert-butoxycarbonyl)amino]phenyl]-methane

• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: tert-butyl N-[3-(imidazol-1-ylmethyl)phenyl]carbamate
• InChI: InChI=1S/C15H19N3O2/c1-15(2,3)20-14(19)17-13-6-4-5-12(9-13)10-18-8-7-16-11-18/h4-9,11H,10H2,1-3H3,(H,17,19)
• InChI Key: ZMZFITPQWUJDMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)CN2C=CN=C2

Description

1-(1H-imidazol-1-yl)-1-[3-[(tert-butoxycarbonyl)amino]phenyl]-methane is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound from Step A above (14.54 g, 44.8 mmoles) was dissolved in anhydrous DMF (100 mL) and sodium imidazole (6.52 g, 72.4 mmoles) was added. The mixture was heated under argon at 70° C. for 2 h. The solution was evaporated to dryness and chromatographed on silica gel using 2% (10% conc. NH4OH in methanol)-dichloromethane as the eluant to give the title compound (8.92 g, 68%):